BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Disposal Procedures for
WNK-IN-11-d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: WNK-IN-11-d3

Cat. No.: B15143667

This guide provides critical safety and logistical information for the proper handling and
disposal of WNK-IN-11-d3, a potent and selective WNK kinase inhibitor. Adherence to these
procedures is essential for maintaining a safe laboratory environment and ensuring regulatory
compliance. This document is intended for researchers, scientists, and drug development
professionals.

Key Safety and Handling Information

Proper disposal of WNK-IN-11-d3 begins with correct handling and storage. The following table
summarizes crucial safety data derived from the Safety Data Sheet (SDS) of the closely related
compound, WNK-IN-11.
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Parameter

Information

Hazard Statement

Precautionary
Statement

Chemical Identity

WNK-IN-11-d3

CAS Number

2123483-49-6

Molecular Formula

C21H18D3CI2NsOS

GHS Hazard

Classification

Acute toxicity, oral

(Category 4)

H302: Harmful if

swallowed

P264: Wash hands
thoroughly after
handling. P270: Do
not eat, drink or
smoke when using
this product.
P301+P312: IF
SWALLOWED: Call a
POISON CENTER or
doctor/physician if you
feel unwell. P330:

Rinse mouth.

Skin
corrosion/irritation

(Category 2)

H315: Causes skin

irritation

P280: Wear protective
gloves/protective
clothing/eye
protection/face
protection.
P302+P352: IF ON
SKIN: Wash with
plenty of soap and
water. P332+P313: If
skin irritation occurs:
Get medical
advice/attention.
P362: Take off
contaminated clothing
and wash before

reuse.
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Serious eye ]
o H319: Causes serious
damage/eye irritation S
eye irritation

P280: Wear protective
gloves/protective
clothing/eye
protection/face
protection.
P305+P351+P338: IF
IN EYES: Rinse
cautiously with water

for several minutes.

(Category 2A)
Remove contact
lenses, if present and
easy to do. Continue
rinsing. P337+P313: If
eye irritation persists:
Get medical
advice/attention.
Keep container tightly
Store at -20°C for the _
Storage - closed in a dry and
long term. _
well-ventilated place.
P501: Dispose of
contents/container in
_ Dispose of as accordance with local,
Disposal -

hazardous waste.

regional, national, and
international

regulations.

Experimental Protocols: Proper Disposal of WNK-

IN-11-d3

The following step-by-step protocol outlines the recommended procedure for the safe disposal

of WNK-IN-11-d3 and its associated waste.

1. Personal Protective Equipment (PPE) and Engineering Controls:
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Always wear appropriate PPE, including a lab coat, safety glasses with side shields (or
goggles), and chemical-resistant gloves (e.g., nitrile) when handling WNK-IN-11-d3.

Conduct all handling and preparation for disposal within a certified chemical fume hood to
minimize inhalation exposure.

. Waste Segregation and Collection:

Solid Waste:

o Collect unused or expired WNK-IN-11-d3 powder in its original container or a clearly
labeled, sealed waste container.

o Contaminated consumables such as weigh boats, pipette tips, and gloves should be
collected in a dedicated, sealed plastic bag or container labeled "Hazardous Chemical
Waste" and clearly identifying the contents.

Liquid Waste:

o Solutions of WNK-IN-11-d3 (e.g., in DMSO) should be collected in a dedicated, leak-proof,
and shatter-resistant container suitable for halogenated organic waste.

o Do not mix with aqueous or non-halogenated waste streams unless specifically permitted
by your institution's environmental health and safety (EHS) office.

o The container must be clearly labeled with "Hazardous Chemical Waste," the full chemical
name "WNK-IN-11-d3," the solvent used (e.g., DMSO), and an approximate
concentration.

. Decontamination:

Decontaminate any surfaces or non-disposable equipment that may have come into contact
with WNK-IN-11-d3.

Use a suitable solvent (e.g., ethanol or isopropanol) followed by a soap and water wash.

Collect all cleaning materials (e.g., wipes, paper towels) and dispose of them as solid
hazardous waste.
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4. Final Disposal:

o All waste containing WNK-IN-11-d3 must be disposed of through your institution's EHS-
approved hazardous waste management program.

e Do not dispose of WNK-IN-11-d3 down the drain or in the regular trash.

» Follow all institutional procedures for waste pickup and documentation. This typically
involves completing a hazardous waste tag or manifest.

WNK-IN-11-d3 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste
generated from the use of WNK-IN-11-d3.
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WNK-IN-11-d3 Disposal Workflow
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Click to download full resolution via product page

Caption: Disposal workflow for WNK-IN-11-d3.
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for WNK-IN-
11-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143667#wnk-in-11-d3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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